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Compound of Interest

Compound Name: GLPG2451

Cat. No.: B1653926 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GLPG2451 was not found in the public

domain. The following procedures are based on general best practices for the disposal of non-

acutely hazardous small molecule research compounds. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department for specific guidance and obtain the SDS from the supplier before handling

or disposing of this compound.

Immediate Safety and Handling Precautions
Before disposal, ensure all personnel are familiar with the potential hazards associated with

GLPG2451. While specific toxicity data is not readily available, it is prudent to treat this

compound as a potentially hazardous chemical.

Personal Protective Equipment (PPE): All personnel handling GLPG2451 waste must wear the

following:

Gloves: Nitrile or other chemically resistant gloves. Double-gloving is recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.
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Proper segregation of chemical waste is critical to ensure safe disposal and regulatory

compliance.

Do Not Mix: Do not mix GLPG2451 waste with other waste streams such as solvents, acids,

bases, or biohazardous waste unless explicitly permitted by your institution's EHS guidelines.

[1]

Solid Waste:

Collect unused or expired GLPG2451 powder, contaminated personal protective

equipment (gloves, wipes, etc.), and contaminated lab supplies (e.g., weigh boats, pipette

tips) in a designated, leak-proof, and clearly labeled hazardous waste container.[2]

The container should be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) container is generally a safe choice.

Liquid Waste:

If GLPG2451 has been dissolved in a solvent, the entire solution is considered hazardous

waste.

Collect liquid waste in a sealed, leak-proof container, ensuring it is compatible with the

solvent used.

Never dispose of organic solvents down the drain.[3]

Leave at least 10% headspace in liquid waste containers to allow for vapor expansion.

Waste Container Labeling and Storage
Accurate labeling and proper storage are essential for safety and compliance.

Labeling: All waste containers must be labeled with a "Hazardous Waste" tag as soon as the

first drop of waste is added. The label should include:

The full chemical name: "GLPG2451"

The concentration and solvent (for liquid waste)
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The date the waste was first added

The name of the principal investigator or lab group

Storage:

Store waste containers in a designated "Satellite Accumulation Area" (SAA) within the

laboratory.[1][2]

The SAA must be at or near the point of generation and under the control of laboratory

personnel.[4]

Ensure waste containers are kept closed at all times, except when adding waste.[2]

Store in a well-ventilated area, away from heat sources and incompatible materials.[1]

Quantitative Data Summary
Parameter Guideline Source

Personal Protective Equipment
Nitrile gloves, safety glasses,

lab coat
General Lab Safety

Waste Container Type
Chemically compatible, leak-

proof (e.g., HDPE)
[2]

Liquid Waste Headspace
Minimum 10% of container

volume
General Lab Safety

Satellite Accumulation Area

(SAA) Limit

Max. 55 gallons of hazardous

waste or 1 quart of acutely

toxic waste

[2]

Waste Storage Time Limit in

SAA

Up to 12 months (or until

container is full)
[2]

Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the

proper disposal of GLPG2451.
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Preparation & Handling

Waste Identification

Waste Collection

Storage & Disposal

Start: Need to Dispose of GLPG2451

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is waste solid or liquid?

Solid Waste (Powder, Contaminated Labware)

Solid

Liquid Waste (Solutions containing GLPG2451)

Liquid

Place in a labeled, sealed, compatible solid waste container. Pour into a labeled, sealed, compatible liquid waste container (leave 10% headspace).

Store container in designated Satellite Accumulation Area (SAA).

Is container full or no longer in use?

No

Request hazardous waste pickup from Institutional EHS.

Yes

End: Waste Transferred to EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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